Cas no 2087944-06-5 (Methyl 2-trifluoromethanesulfinylacetate)

• Product Name: Methyl 2-trifluoromethanesulfinylacetate
• CAS No: 2087944-06-5
• MF: C₄H₅F₃O₃S
• MW: 190.140910863876
• MDL: MFCD34183347
• CID: 5639422
• PubChem ID: 165909626
• Update Time: 2025-10-19

Methyl 2-trifluoromethanesulfinylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-28256933
• 2087944-06-5
• methyl 2-trifluoromethanesulfinylacetate
• Methyl 2-trifluoromethanesulfinylacetate

• MDL： MFCD34183347
• Inchi： 1S/C4H5F3O3S/c1-10-3(8)2-11(9)4(5,6)7/h2H2,1H3
• InChI Key： VLXAYGDYBJKMTA-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(CC(=O)OC)=O

Computed Properties

• Exact Mass: 189.99114968g/mol
• Monoisotopic Mass: 189.99114968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.6Ų

Additional information on Methyl 2-trifluoromethanesulfinylacetate

Methyl 2-Trifluoromethanesulfinylacetate: A Comprehensive Overview

Methyl 2-trifluoromethanesulfinylacetate, with the CAS number 2087944-06-5, is a compound of significant interest in the field of organic chemistry. This compound, often abbreviated as MeTfSA, is a methyl ester derivative of 2-trifluoromethanesulfinylacetic acid. Its structure features a trifluoromethanesulfinyl group (-SO₂CF₃) attached to an acetate moiety, which is further esterified with a methyl group. This unique combination of functional groups makes it a versatile compound with applications in various chemical reactions and industries.

The synthesis of methyl 2-trifluoromethanesulfinylacetate typically involves the reaction of trifluoromethanesulfonic acid (TfOH) with an appropriate acetylation agent. Recent studies have explored the use of microwave-assisted synthesis to enhance reaction efficiency and yield. The resulting compound is stable under normal conditions and exhibits excellent thermal stability, making it suitable for a wide range of applications.

One of the most notable applications of methyl 2-trifluoromethanesulfinylacetate is in the field of organocatalysis. The trifluoromethanesulfinyl group is known for its strong electron-withdrawing properties, which enhance the electrophilicity of the adjacent carbonyl group. This makes MeTfSA an effective catalyst in various nucleophilic acyl substitutions and other related reactions. Recent research has demonstrated its utility in asymmetric catalysis, where it has been employed to synthesize chiral compounds with high enantioselectivity.

In addition to its catalytic applications, methyl 2-trifluoromethanesulfinylacetate has found use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to undergo selective chemical transformations makes it valuable in the construction of complex molecular architectures. For instance, it has been employed in the synthesis of β-lactam antibiotics and other bioactive compounds.

The environmental impact and safety profile of methyl 2-trifluoromethanesulfinylacetate have also been subjects of recent research. Studies indicate that the compound is biodegradable under specific conditions, which aligns with growing concerns over sustainability in chemical manufacturing. However, its handling requires adherence to standard laboratory safety protocols due to its potential irritant properties.

From a structural perspective, methyl 2-trifluoromethanesulfinylacetate exhibits a rigid and planar geometry around the sulfoxide group (-SO₂CF₃). This rigidity contributes to its stability and reactivity in various chemical environments. Computational studies have provided insights into its electronic structure, revealing that the sulfoxide group significantly polarizes the adjacent carbonyl group, enhancing its reactivity toward nucleophiles.

The spectroscopic properties of methyl 2-trifluoromethanesulfinylacetate have been extensively studied using techniques such as NMR and IR spectroscopy. These studies have confirmed the presence of characteristic absorption bands corresponding to the sulfoxide and ester functionalities. Such data are invaluable for identifying and characterizing this compound in both pure and mixed samples.

In terms of industrial applications, methyl 2-trifluoromethanesulfinylacetate is used as an intermediate in the production of agrochemicals and specialty chemicals. Its role as a building block in organic synthesis underscores its importance in modern chemical manufacturing processes.

Recent advancements in green chemistry have led to investigations into more sustainable methods for synthesizing methyl 2-trifluoromethanesulfinylacetate. Researchers are exploring alternative solvents and catalysts that can reduce the environmental footprint associated with its production while maintaining or improving yields.

In conclusion, methyl 2-trifluoromethanesulfinylacetate (CAS No: 2087944-06-5) is a multifaceted compound with diverse applications across various fields. Its unique chemical properties make it an invaluable tool in organic synthesis, catalysis, and pharmaceutical research. As ongoing research continues to uncover new insights into its structure, reactivity, and applications, this compound is poised to play an even greater role in advancing modern chemistry.